Cas no 1394736-82-3 (3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1lambda6-thiolane-1,1-dione
• CAS No: 1394736-82-3
• MF: C₁₆H₂₂N₂O₂S
• MW: 306.423082828522
• CID: 5673517
• PubChem ID: 71869041
• Update Time: 2025-07-19

3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Z1298978513
• 3-({[2-(dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1lambda6-thiolane-1,1-dione
• EN300-26622587
• AKOS033239774
• 1394736-82-3
• 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C16H22N2O2S/c1-4-10-18(15-9-11-21(19,20)13-15)12-14-7-5-6-8-16(14)17(2)3/h1,5-8,15H,9-13H2,2-3H3
• InChI Key： UXORBNJYRQHWTK-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(CC#C)CC1C=CC=CC=1N(C)C)(=O)=O

Computed Properties

• Exact Mass: 306.14019912g/mol
• Monoisotopic Mass: 306.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49Ų

Additional information on 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1lambda6-thiolane-1,1-dione

Introduction to 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1λ⁶-thiolane-1,1-dione (CAS No. 1394736-82-3)

3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1λ⁶-thiolane-1,1-dione, with the CAS number 1394736-82-3, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiolane core and the presence of a propargyl amine substituent, which imparts it with a range of interesting properties.

The thiolane ring system, also known as a dithiane, is a six-membered ring containing two sulfur atoms. This structural feature is crucial for the compound's stability and reactivity. The presence of the propargyl amine group, which is a terminal alkyne functionalized with an amine, adds further complexity and versatility to the molecule. The dimethylamino substituent on the phenyl ring enhances the compound's basicity and solubility, making it suitable for various synthetic transformations and biological applications.

Recent studies have explored the potential of 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1λ⁶-thiolane-1,1-dione in medicinal chemistry. One notable area of research is its use as a scaffold for the development of novel therapeutic agents. The thiolane core has been shown to exhibit promising pharmacological properties, including antioxidant and anti-inflammatory activities. These properties are attributed to the sulfur atoms in the ring, which can participate in redox reactions and modulate cellular signaling pathways.

In addition to its potential therapeutic applications, 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1λ⁶-thiolane-1,1-dione has been investigated for its use in materials science. The propargyl amine group can undergo click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which allows for the facile synthesis of functionalized materials. This property makes it an attractive candidate for the development of advanced materials with tailored properties, such as polymers and coatings.

The synthesis of 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1λ⁶-thiolane-1,1-dione typically involves multi-step procedures that leverage modern synthetic techniques. One common approach involves the reaction of a thiolane derivative with an appropriate propargyl amine precursor in the presence of a suitable catalyst. The dimethylaminophenyl substituent can be introduced through subsequent functionalization steps, such as nucleophilic substitution or coupling reactions.

The physical and chemical properties of 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1λ⁶-thiolane-1,1-dione have been extensively studied. It is generally a solid at room temperature with a melting point ranging from 80 to 90°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility can be further enhanced by adjusting the pH or using co-solvents.

In terms of spectroscopic characterization, 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yn-1-yl)amino)-1λ⁶-thiolane-1,1-dione exhibits distinct peaks in nuclear magnetic resonance (NMR) spectra that are indicative of its structural features. The presence of the thiolane ring results in characteristic signals for the sulfur-containing methylene groups, while the propargyl amine group gives rise to signals corresponding to the terminal alkyne protons and nitrogen-bound methylene protons.

Molecular modeling studies have provided insights into the conformational preferences and electronic properties of 3-({[2-(Dimethylamino)phenyl]methyl}(prop-2-yinl)amino)-1λ⁶-thiolane-l,l-dione. These studies suggest that the compound adopts a conformation that maximizes hydrogen bonding interactions between the amino group and other functional groups within the molecule. This conformational stability contributes to its overall chemical reactivity and biological activity.

The biological activity of 3-{([2-(dimethylamino)phenyl]methyl)(propa-glynyl} amino)-l λ⁶-thiolane-l,l-dione has been evaluated in various assays. In vitro studies have shown that it exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS). Additionally, it has demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as interleukin 6 (IL-6) and tumor necrosis factor alpha (TNF-alpha). These findings suggest that it may have therapeutic potential for treating oxidative stress-related diseases and inflammatory conditions.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-{([2-(dimethyl-amino)phenyDmethyD(propa-glynylammo}-l λ⁶-thioiane-l,l-dione}. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its pharmacokinetics and pharmacodynamics in human subjects.

In conclusion, 3-{([2-(dimethyiaminophenyDmethyD(propa-glynylammo}-l λ⁶-thioiane-l,l-dione}, CAS No. 1394736–82–3, is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.